Cas no 2229406-47-5 (3-fluoro-4-nitrophenyl sulfamate)

• Product Name: 3-fluoro-4-nitrophenyl sulfamate
• CAS No: 2229406-47-5
• MF: C₆H₅FN₂O₅S
• MW: 236.177703619003
• CID: 5873714
• PubChem ID: 165884757
• Update Time: 2023-12-15

3-fluoro-4-nitrophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-nitrophenyl sulfamate
• EN300-1995003
• 2229406-47-5

• Inchi： 1S/C6H5FN2O5S/c7-5-3-4(14-15(8,12)13)1-2-6(5)9(10)11/h1-3H,(H2,8,12,13)
• InChI Key： ATZLVJSXDDZPRC-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.99032060g/mol
• Monoisotopic Mass: 235.99032060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 124Ų